Cas no 13278-26-7 (3-hydroxy-3-phenylpentanoic acid)

• Product Name: 3-hydroxy-3-phenylpentanoic acid
• CAS No: 13278-26-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD11935402
• CID: 220868
• PubChem ID: 297250
• Update Time: 2025-08-05

3-hydroxy-3-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-ethyl-b-hydroxy-
• 3-hydroxy-3-phenylpentanoic acid
• 2-Oxy-2-phenyl-butan-carbonsaeure-(1)
• 3-Hydroxy-3-phenyl-valeriansaeure
• 3-hydroxy-3-phenyl-valeric acid
• 3-Hydroxy-3-phenylvaleric acid
• AC1L6RCO
• NSC168216
• SureCN295742
• SCHEMBL295742
• 3-Hydroxy-3-phenylpentanoic acid #
• AKOS011681908
• CS-0242567
• Z982131910
• EN300-252020
• DTXSID10304920
• 13278-26-7
• NSC-168216
• AABQFWMUVKJALN-UHFFFAOYSA-N
• 3-Hydroxy-3-phenylpentanoicacid

• MDL： MFCD11935402
• Inchi： 1S/C11H14O3/c1-2-11(14,8-10(12)13)9-6-4-3-5-7-9/h3-7,14H,2,8H2,1H3,(H,12,13)
• InChI Key： AABQFWMUVKJALN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(CC(=O)O)CC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 348.7°C at 760 mmHg
• Flash Point: 178.9°C
• Refractive Index: 1.548
• PSA: 57.53
• LogP: 1.75890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids